2,5-difluoro-N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide

• IUPAC Name: 2,5-difluoro-N-[1-(4-fluorophenyl)sulfonyl-3,4-dihydro-2H-quinolin-6-yl]benzenesulfonamide
• InChI: InChI=1S/C21H17F3N2O4S2/c22-15-3-7-18(8-4-15)32(29,30)26-11-1-2-14-12-17(6-10-20(14)26)25-31(27,28)21-13-16(23)5-9-19(21)24/h3-10,12-13,25H,1-2,11H2
• InChI Key: DXOZLYSFAGIQPX-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=CC(=C2)NS(=O)(=O)C3=C(C=CC(=C3)F)F)N(C1)S(=O)(=O)C4=CC=C(C=C4)F
• Molecular Formula: C21H17F3N2O4S2
• Molecular Weight: 482.5 g/mol

Description

The compound “2,5-difluoro-N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide” is a sulfonamide derivative. Sulfonamides are a group of compounds characterized by a sulfonyl functional group attached to an amine group. They are widely used in medicine for their antibacterial properties.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a sulfonyl group (-SO2-) attached to an amine group (-NH2), along with multiple fluorine atoms attached to the benzene rings. The presence of these fluorine atoms would likely make the compound highly electronegative.

Chemical Reactions Analysis

Sulfonamides are generally stable compounds, but they can participate in a variety of chemical reactions. For example, they can undergo hydrolysis under acidic or basic conditions to yield the corresponding sulfonic acid and amine.

Safety and Hazards

Sulfonamides are generally considered safe for use in medicine, but they can cause allergic reactions in some individuals. The safety and hazards of this specific compound would depend on its exact structure and properties.

Future Directions

The development of new sulfonamide derivatives is an active area of research, particularly in the field of medicinal chemistry. Future research could explore the potential uses of this compound as a therapeutic agent, as well as its physical and chemical properties.